Cas no 2138212-96-9 (Sodium 3-chloro-4-[(methoxycarbonyl)amino]benzene-1-sulfinate)

• Product Name: Sodium 3-chloro-4-[(methoxycarbonyl)amino]benzene-1-sulfinate
• CAS No: 2138212-96-9
• MF: C₈H₇ClNNaO₄S
• MW: 271.653250932693
• CID: 5814434
• PubChem ID: 165450493
• Update Time: 2025-05-23

Sodium 3-chloro-4-[(methoxycarbonyl)amino]benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 3-chloro-4-[(methoxycarbonyl)amino]benzene-1-sulfinate
• EN300-724684
• 2138212-96-9
• Sodium 3-chloro-4-[(methoxycarbonyl)amino]benzene-1-sulfinate

• Inchi： 1S/C8H8ClNO4S.Na/c1-14-8(11)10-7-3-2-5(15(12)13)4-6(7)9;/h2-4H,1H3,(H,10,11)(H,12,13);/q;+1/p-1
• InChI Key： RYIMFKVRRVFGML-UHFFFAOYSA-M
• SMILES： ClC1C=C(C=CC=1NC(=O)OC)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 270.9682009g/mol
• Monoisotopic Mass: 270.9682009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.7Ų

Additional information on Sodium 3-chloro-4-[(methoxycarbonyl)amino]benzene-1-sulfinate

Sodium 3-chloro-4-[(methoxycarbonyl)amino]benzene-1-sulfinate: A Comprehensive Overview

Sodium 3-chloro-4-[(methoxycarbonyl)amino]benzene-1-sulfinate, also known by its CAS number 2138212-96-9, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a sulfonate group with a methoxycarbonylamino substituent and a chlorine atom. The molecule's complexity makes it a valuable intermediate in the synthesis of various bioactive compounds.

The synthesis of sodium 3-chloro-4-[(methoxycarbonyl)amino]benzene-1-sulfinate involves multi-step reactions, often starting from aromatic precursors. Recent advancements in catalytic processes have enabled the efficient production of this compound with high purity. Its solubility properties make it particularly suitable for use in aqueous-based formulations, which is a critical factor in its application across diverse industries.

One of the most notable applications of this compound is in the development of novel pharmaceutical agents. Researchers have demonstrated that derivatives of sodium 3-chloro-4-[(methoxycarbonyl)amino]benzene-1-sulfinate exhibit potent anti-inflammatory and antioxidant activities. These findings have sparked interest in exploring its potential as a therapeutic agent for chronic inflammatory diseases and oxidative stress-related disorders.

In the agrochemical sector, this compound has been investigated for its role as a herbicide and fungicide. Studies conducted under controlled conditions have shown that it can effectively inhibit the growth of various plant pathogens without causing significant harm to crops. This dual functionality makes it a promising candidate for integrated pest management systems.

The environmental impact of sodium 3-chloro-4-[(methoxycarbonyl)amino]benzene-1-sulfinate has also been a subject of recent research. Scientists have developed biodegradation pathways that allow for the safe disposal of this compound, minimizing its ecological footprint. These efforts align with global initiatives to promote sustainable chemical practices.

From a structural perspective, the molecule's sulfonate group plays a crucial role in stabilizing its overall charge distribution. This feature not only enhances its solubility but also contributes to its reactivity in various chemical transformations. The presence of the methoxycarbonylamino group further increases its versatility, enabling it to participate in both nucleophilic and electrophilic reactions.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic properties of sodium 3-chloro-4-[(methoxycarbonyl)amino]benzene-1-sulfinate. Advanced quantum mechanical models have revealed that the molecule exhibits unique electronic transitions, which could be harnessed for applications in optoelectronic devices. This discovery opens new avenues for exploring its use in cutting-edge technologies such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In conclusion, sodium 3-chloro-4-[(methoxycarbonyl)amino]benzene-1-sulfinate stands out as a versatile and multifunctional compound with immense potential across various scientific domains. Its continued exploration will undoubtedly lead to innovative solutions in medicine, agriculture, and materials science.